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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceefourin 1 is a potent and highly selective small molecule inhibitor of the Multidrug
Resistance Protein 4 (MRP4), also known as ABCC4.[1][2] MRP4 is an ATP-binding cassette
(ABC) transporter responsible for the efflux of a wide range of endogenous and xenobiotic
compounds, including signaling molecules like cyclic adenosine monophosphate (cCAMP) and
chemotherapeutic agents.[2][3] By inhibiting MRP4, Ceefourin 1 can modulate intracellular
signaling pathways and reverse chemoresistance in various cancer cell types, making it a
valuable tool for cancer research and drug development.[4][5] These application notes provide
detailed protocols for utilizing Ceefourin 1 in cell culture experiments.

Mechanism of Action

Ceefourin 1 selectively binds to and inhibits the transporter function of MRP4. This inhibition
leads to the intracellular accumulation of MRP4 substrates.[2] A key consequence of MRP4
inhibition by Ceefourin 1 is the elevation of intracellular cAMP levels, as MRP4 is a primary
efflux pump for this second messenger.[6][7] The resulting increase in intracellular cAMP can
activate downstream signaling pathways, such as the Protein Kinase A (PKA) pathway, leading
to various cellular responses including apoptosis and inhibition of proliferation.[6]

Signaling Pathway of Ceefourin 1 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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